Cas no 72836-74-9 (2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid)

• Product Name: 2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid
• CAS No: 72836-74-9
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1061390
• PubChem ID: 53434910
• Update Time: 2025-05-21

2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Hydroxy-2-naphthalenyl)oxy]acetic Acid
• 2-(3-hydroxynaphthalen-2-yl)oxyacetic acid
• (3-hydroxy-[2]naphthyloxy)-acetic acid
• (3-Hydroxy-[2]naphthyloxy)-essigsaeure
• (3-Hydroxy-2-naphthyloxy)acetic Acid
• [(3-Hydroxy-2-naphthalenyl)oxy]acetic Acid
• FT-0669891
• O-(3-Hydroxy-naphthyl-(2))-glykolsaeure
• [(3-Hydroxynaphthalen-2-yl)oxy]acetic acid
• starbld0003705
• DTXSID40700719
• 2-((3-Hydroxynaphthalen-2-yl)oxy)acetic acid
• 72836-74-9
• DB-292394
• 2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid

• Inchi： 1S/C12H10O4/c13-10-5-8-3-1-2-4-9(8)6-11(10)16-7-12(14)15/h1-6,13H,7H2,(H,14,15)
• InChI Key： OOGCFMROXXUWPZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=C(C=C2C=CC=CC2=C1)O

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 2.00880

Additional information on 2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid

2-(3-Hydroxy-2-naphthalenyl)oxyacetic Acid: A Comprehensive Overview

2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid (CAS No. 72836-74-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as naphthoic acid derivative, belongs to the broader class of naphthoic acids, which are known for their unique structural properties and diverse applications. Recent advancements in synthetic methodologies and analytical techniques have further highlighted the potential of this compound in various research domains.

The molecular structure of 2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid consists of a naphthalene ring system with a hydroxyl group at the 3-position and an oxyacetic acid moiety attached at the 2-position. This arrangement imparts the compound with both aromatic and hydrophilic characteristics, making it versatile for various chemical reactions. The naphthoic acid derivative exhibits strong electronic interactions due to the conjugation between the aromatic ring and the carboxylic acid group, which is a key factor in its reactivity and stability.

Recent studies have explored the biological activity of naphthoic acid derivatives, including 2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid, in detail. Research has shown that these compounds possess potential antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, their ability to interact with biological macromolecules such as proteins and nucleic acids makes them promising candidates for drug design.

In terms of synthesis, naphthoic acids like 2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid are typically derived from naphthalene through oxidation or substitution reactions. Modern synthetic strategies often employ catalytic systems to enhance reaction efficiency and selectivity. For instance, the use of transition metal catalysts has enabled the preparation of highly pure samples, which are essential for downstream applications in pharmaceutical research.

The application of naphthoic acid derivatives extends beyond pharmacology into materials science. Their ability to form self-assembled monolayers and their photoresponsive properties make them valuable in the development of advanced materials such as sensors and optoelectronic devices. Recent research has focused on optimizing these properties to enhance device performance, further underscoring the importance of compounds like 2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid in cutting-edge technologies.

From an environmental perspective, understanding the fate and transport of naphthoic acids is crucial for assessing their potential impact on ecosystems. Studies have indicated that these compounds exhibit moderate biodegradability under specific conditions, which is an important consideration for their safe handling and disposal.

In conclusion, 2-(3-Hydroxy-2-naphthalenyl)oxyacetic acid (CAS No. 72836-74-9) stands out as a multifaceted compound with applications spanning chemistry, biology, and materials science. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors.